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Compound of Interest

Compound Name:
4-Iodo-2-methoxy-3-

methylpyridine

Cat. No.: B12505440

Get Quote

CAS No: 1227515-22-1 Molecular Formula: C₇H₈INO Molecular Weight: 249.05 g/mol [1]

Executive Summary & Chemical Profile
4-Iodo-2-methoxy-3-methylpyridine is a highly functionalized heterocyclic building block

primarily utilized in the synthesis of complex pharmaceutical agents. Its structural triad—a labile

C–I bond at the C4 position, a steric methyl group at C3, and an electron-donating methoxy

group at C2—makes it a versatile but reactive electrophile in cross-coupling reactions (e.g.,

Suzuki-Miyaura, Buchwald-Hartwig).

However, this reactivity dictates its safety profile. The lability of the carbon-iodine bond renders

the compound sensitive to light and elevated temperatures, posing risks of iodine liberation and

degradation. This guide outlines a self-validating handling protocol designed to maintain

compound integrity while ensuring operator safety.

Physicochemical Properties Table
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Property Value Operational Implication

Appearance
Off-white to pale yellow

solid/oil

Yellowing indicates iodine

release (degradation).

Solubility
Soluble in DCM, EtOAc,

DMSO

Use compatible halogenated

waste streams.

Storage 2–8°C, Inert Gas (Ar/N₂), Dark
Critical: Photolytic instability

requires foil wrapping.

Reactivity Electrophilic (C4-I)

Avoid strong nucleophiles

unless intended; keep away

from Lewis acids.

Hazard Identification & Mechanistic Safety
The following hazards are extrapolated from structural analogs (iodo-methoxypyridines) and

specific safety data for CAS 1227515-22-1.

The "Why" Behind the Hazards
Iodine Toxicity (C-I Bond Lability): The C4-iodine bond is the weakest link in the molecule.

Upon exposure to UV light or heat, homolytic cleavage can occur, releasing iodine radicals (

) and eventually free iodine (

).

Risk:[2][3][4] Free iodine is corrosive and a respiratory irritant.

Indicator: Discoloration from off-white to brown/purple.

Pyridine Basicity & Irritation: The pyridine nitrogen, though modulated by the methoxy group,

retains basic character.

Risk:[2][3][4] Causes Skin Irritation (Category 2) and Serious Eye Irritation (Category 2A).

[3][5] Inhalation of dust/vapors triggers STOT SE 3 (Respiratory Irritation).
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GHS Classification[6]
Signal Word:WARNING

H302: Harmful if swallowed.[3][6][7]

H315: Causes skin irritation.[3][5][6][7]

H319: Causes serious eye irritation.[3][5][6]

H335: May cause respiratory irritation.[3][5][6][7]

Strategic Handling Protocols
Standard Operating Procedure (SOP) for Research Environments

Personal Protective Equipment (PPE) Matrix
Eyes: Chemical splash goggles (ANSI Z87.1). Face shield required if working with >5g scale

or under pressure.

Hands: Double-gloving recommended.

Inner: Nitrile (0.11 mm).

Outer: Nitrile (0.11 mm) or Laminate film (Silver Shield) for prolonged handling.

Rationale: Halogenated heterocycles can permeate standard nitrile; double gloving

provides a "breakthrough" buffer.

Respiratory: Work strictly within a certified chemical fume hood. If solid handling outside a

hood is unavoidable (not recommended), use a P95/P100 particulate respirator.

Workflow: The "Inert-Dark" Chain of Custody
This compound must be handled using a "Chain of Custody" approach where it is never

exposed to incompatible environments (Light, Heat, Air).

Step 1: Retrieval & Inspection
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Remove container from 2–8°C storage.

Visual Check: Inspect for "browning." If the solid is dark brown, significant iodine release has

occurred. Purify (silica plug) before use in sensitive catalysis.

Allow to warm to room temperature inside a desiccator to prevent condensation (hydrolysis

risk).

Step 2: Weighing & Transfer
Preferred: Weigh inside a glovebox (N₂/Ar atmosphere).

Alternative: Weigh quickly in a fume hood.

Technique: Use an anti-static weighing boat.

Precaution: Minimize light exposure. Wrap the receiving flask in aluminum foil immediately.

Step 3: Reaction Setup (Cross-Coupling Context)
Solvent Degassing: Oxygen is the enemy of Pd-catalyzed cross-couplings often used with

this reagent. Sparge solvents with Argon for 15 mins prior to addition.

Addition Order: Add 4-Iodo-2-methoxy-3-methylpyridine last or alongside the catalyst

under a counter-flow of inert gas to prevent oxidation of the catalyst or hydrolysis of the

iodide.

Waste Disposal Logic
Stream: Halogenated Organic Waste.

Segregation: Do NOT mix with strong oxidizers (e.g., nitric acid) or strong acids, as this can

accelerate iodine evolution.

Quenching (Spills): Treat spills with aqueous Sodium Thiosulfate (

) to reduce any free iodine to colorless iodide before cleaning with absorbent pads.

Visualized Workflows
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Operational Logic Diagram
This diagram illustrates the critical decision points during the handling of the compound to

preserve its chemical integrity and ensure safety.
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Caption: Operational workflow emphasizing the "Check-Equilibrate" loop to prevent using

degraded reagent.

Emergency Response Decision Tree
A logic flow for immediate response to exposure or spills.[5][6]
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Incident Detected

Identify Type
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2. Ventilate

3. Treat with Na2S2O3 (aq)
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(15 mins)

Seek Medical Attn

Flush with Water
(15 mins)

DO NOT RUB
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Caption: Emergency response logic prioritizing neutralization of iodine (for spills) and

immediate decontamination (for personnel).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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